Cas no 470715-09-4 (2,7-Bis(chloromethyl)-9,9-dioctyl-9H-fluorene)

2,7-Bis(chloromethyl)-9,9-dioctyl-9H-fluorene structure
470715-09-4 structure
Product Name:2,7-Bis(chloromethyl)-9,9-dioctyl-9H-fluorene
CAS No:470715-09-4
MF:C31H44Cl2
MW:487.587067604065
CID:2828377
PubChem ID:57751543
Update Time:2025-04-21

2,7-Bis(chloromethyl)-9,9-dioctyl-9H-fluorene Chemical and Physical Properties

Names and Identifiers

    • 2,7-bis(chloromethyl)-9,9-di-n-octylfluorene
    • DTXCID10678572
    • 470715-09-4
    • SCHEMBL13815226
    • DTXSID20727828
    • 2,7-Bis(chloromethyl)-9,9-dioctyl-9H-fluorene
    • Inchi: 1S/C31H44Cl2/c1-3-5-7-9-11-13-19-31(20-14-12-10-8-6-4-2)29-21-25(23-32)15-17-27(29)28-18-16-26(24-33)22-30(28)31/h15-18,21-22H,3-14,19-20,23-24H2,1-2H3
    • InChI Key: SNAGGTJGCSYKFE-UHFFFAOYSA-N
    • SMILES: ClCC1C=CC2C3C=CC(CCl)=CC=3C(C=2C=1)(CCCCCCCC)CCCCCCCC

Computed Properties

  • Exact Mass: 486.2820068Da
  • Monoisotopic Mass: 486.2820068Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 16
  • Complexity: 471
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 12.8
  • Topological Polar Surface Area: 0Ų
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